2-[(2-chlorobenzyl)thio]-N-(2,6-diethylphenyl)acetamide

• IUPAC Name: 2-[(2-chlorophenyl)methylsulfanyl]-N-(2,6-diethylphenyl)acetamide
• InChI: InChI=1S/C19H22ClNOS/c1-3-14-9-7-10-15(4-2)19(14)21-18(22)13-23-12-16-8-5-6-11-17(16)20/h5-11H,3-4,12-13H2,1-2H3,(H,21,22)
• InChI Key: WQNCZVOKQITQBX-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=CC=C1)CC)NC(=O)CSCC2=CC=CC=C2Cl
• Molecular Formula: C19H22ClNOS
• Molecular Weight: 347.9 g/mol

Description

2-[(2-chlorobenzyl)thio]-N-(2,6-diethylphenyl)acetamide, commonly known as CBDA, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. CBDA belongs to the class of compounds known as benzylthioacetamides and is synthesized through a multistep process involving the reaction of 2-chlorobenzyl chloride with thioacetamide, followed by the reaction with 2,6-diethylphenylamine.

Mechanism of Action

The exact mechanism of action of CBDA is not yet fully understood. However, it is believed to act through the modulation of the endocannabinoid system, which is involved in the regulation of various physiological processes such as pain, inflammation, and mood.
Biochemical and Physiological Effects:
CBDA has been shown to possess a range of biochemical and physiological effects. It has been shown to inhibit the production of inflammatory cytokines and to reduce pain and inflammation in animal models. Additionally, CBDA has been shown to possess anticonvulsant properties and to reduce seizure activity in animal models of epilepsy.

Advantages and Limitations for Lab Experiments

One of the main advantages of CBDA for lab experiments is its relatively low toxicity and high stability, which makes it a safe and reliable compound to work with. However, one of the limitations of CBDA is its low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several future directions for research on CBDA. One area of research is the development of new synthetic methods for the production of CBDA and other benzylthioacetamides. Another area of research is the investigation of the potential therapeutic applications of CBDA in the treatment of various medical conditions such as chronic pain, epilepsy, and inflammation. Additionally, further research is needed to fully understand the mechanism of action of CBDA and to elucidate its effects on the endocannabinoid system.

Synthesis Methods

The synthesis of CBDA involves a multistep process that begins with the reaction of 2-chlorobenzyl chloride with thioacetamide in the presence of a base such as sodium hydroxide. This reaction produces 2-(2-chlorobenzyl)thioacetamide, which is then reacted with 2,6-diethylphenylamine in the presence of a catalyst such as palladium on carbon. The resulting product is CBDA, which can be purified through recrystallization.

Scientific Research Applications

CBDA has been the subject of extensive scientific research due to its potential therapeutic applications. It has been shown to possess anti-inflammatory, analgesic, and anticonvulsant properties, making it a promising candidate for the treatment of various medical conditions such as chronic pain, epilepsy, and inflammation.